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Compound of Interest

Compound Name: 2,3-Dimethylhexa-1,5-diene

Cat. No.: B15486128 Get Quote

Technical Guide: 2,3-Dimethylhexa-1,5-diene
For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3-Dimethylhexa-1,5-diene is an organic compound belonging to the class of dienes, which

are hydrocarbons containing two carbon-carbon double bonds.[1] Its structure consists of a six-

carbon hexane chain with methyl groups substituted at positions 2 and 3, and double bonds at

the 1 and 5 positions.[1][2] The presence of these two double bonds makes it a versatile

precursor and intermediate in various organic synthesis applications. This guide provides a

comprehensive overview of its known physical and chemical properties, along with generalized

experimental protocols relevant to its synthesis and reactivity.

Compound Identification and Physical Properties
Precise experimental physical properties for 2,3-Dimethylhexa-1,5-diene (CAS No. 6443-93-

2) are not readily available in the public literature. However, computed properties provide

valuable estimates for research and experimental design.

Table 1: Compound Identification
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Identifier Value Source

IUPAC Name 2,3-dimethylhexa-1,5-diene [2]

CAS Number 6443-93-2 [2][3]

Molecular Formula C₈H₁₄ [1][2]

Canonical SMILES CC(CC=C)C(=C)C [2]

InChI

InChI=1S/C8H14/c1-5-6-

8(4)7(2)3/h5,8H,1-2,6H2,3-

4H3

[2]

InChIKey
GRCQSGCHLQHSTC-

UHFFFAOYSA-N
[2]

Table 2: Computed Physical and Chemical Properties
Property Value Source

Molecular Weight 110.20 g/mol [1][2]

Exact Mass 110.109550447 Da [2]

XLogP3 3.4 [2]

Topological Polar Surface Area 0 Å² [2]

Heavy Atom Count 8 [2]

Chemical Properties and Reactivity
As a diene, the chemical behavior of 2,3-Dimethylhexa-1,5-diene is dominated by the

reactivity of its two double bonds. It can participate in several key classes of organic reactions.

[1]

Electrophilic Addition: The double bonds are susceptible to reaction with electrophiles. For

example, the addition of hydrogen halides (HX) or halogens (X₂) will proceed to yield

haloalkanes.[1]
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Diels-Alder Reaction: This compound can act as a diene in [4+2] cycloaddition reactions with

suitable dienophiles to form substituted cyclohexene derivatives.[1][4] This reaction is a

powerful tool for constructing six-membered rings in a controlled manner.[4]

Polymerization: Under specific catalytic conditions, 2,3-Dimethylhexa-1,5-diene can

undergo polymerization to form oligomers or higher molecular weight polymers.[1]
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2,3-Dimethylhexa-1,5-diene

Key Reaction Classes

Electrophilic Addition
(e.g., + HBr, + Br₂)

Diels-Alder Reaction
(+ Dienophile)

Polymerization
(with catalyst)

Haloalkane Products Cyclohexene Derivatives Oligomers / Polymers
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1. Prepare Phosphonium Ylide

Alkyl Halide + PPh₃
(Sₙ2 Reaction)

Deprotonate with
Strong Base (e.g., n-BuLi)

2. React with Carbonyl

Add Ylide to Aldehyde/Ketone
in Anhydrous Solvent

3. Workup & Purification

Quench Reaction
& Extract Product

Dry & Concentrate

Purify via Chromatography
or Distillation

Final Product:
Alkene

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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